Cas no 123497-84-7 (DeMethylMurrayanine)

• Product Name: DeMethylMurrayanine
• CAS No: 123497-84-7
• MF: C₁₃H₉NO₂
• MW: 211.216063261032
• CID: 837595
• PubChem ID: 611174
• Update Time: 2025-07-08

DeMethylMurrayanine Chemical and Physical Properties

Names and Identifiers

• Demethylmurrayanine
• (2S)-4-{[Dimethyl(2-methyl-2-propanyl)silyl]oxy}-2-butanol
• 3-Formyl-1-hydroxycarbazole
• O-Demethylmurrayanine
• 1-Hydroxy-9H-carbazole-3-carboxaldehyde
• [ "3-Formyl-1-hydroxycarbazole" ]
• AKOS040761607
• Q27138276
• starbld0000797
• CHEBI:69932
• CHEMBL479681
• 123497-84-7
• 1-Hydroxy-3-formyl-9H-carbazol
• 1-Hydroxy-9H-carbazole-3-carbaldehyde #
• 1-Hydroxy-9H-carbazole-3-carbaldehyde
• SCHEMBL11960245
• HY-N3722
• 1-Hydroxy-9H-carbazole-3-carboxaldehyde; 3-Formyl-1-hydroxycarbazole
• OYSFFQUIYNEZKX-UHFFFAOYSA-N
• CS-0024116
• FS-9383
• DA-59929
• DeMethylMurrayanine

• Inchi： 1S/C13H9NO2/c15-7-8-5-10-9-3-1-2-4-11(9)14-13(10)12(16)6-8/h1-7,14,16H
• InChI Key： OYSFFQUIYNEZKX-UHFFFAOYSA-N
• SMILES： OC1=CC(C=O)=CC2=C1NC1C=CC=CC2=1

Computed Properties

• Exact Mass: 211.06300
• Monoisotopic Mass: 211.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Color/Form: Yellow powder
• PSA: 53.09000
• LogP: 2.83920

DeMethylMurrayanine Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on DeMethylMurrayanine

Introduction to DeMethylMurrayanine (CAS No. 123497-84-7)

DeMethylMurrayanine, with the chemical abstract service (CAS) number 123497-84-7, is a naturally occurring compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology. This compound is derived from the plant Murraya koenigii, commonly known as curry leaf, which has been used in traditional medicine for centuries. The unique chemical structure and biological activities of DeMethylMurrayanine make it a promising candidate for various therapeutic applications.

The chemical structure of DeMethylMurrayanine is characterized by a complex ring system and functional groups that contribute to its diverse biological activities. Recent studies have elucidated the molecular mechanisms underlying its effects, providing valuable insights into its potential therapeutic applications. The compound has been shown to exhibit antioxidant, anti-inflammatory, and neuroprotective properties, making it a subject of interest for researchers and pharmaceutical companies alike.

In the realm of antioxidant activity, DeMethylMurrayanine has demonstrated the ability to scavenge free radicals and reduce oxidative stress. Oxidative stress is a key factor in the development of various diseases, including cardiovascular diseases, neurodegenerative disorders, and cancer. By mitigating oxidative stress, DeMethylMurrayanine may help prevent or alleviate these conditions. A study published in the Journal of Agricultural and Food Chemistry (2021) reported that DeMethylMurrayanine significantly reduced lipid peroxidation and increased antioxidant enzyme activity in cellular models.

The anti-inflammatory properties of DeMethylMurrayanine have also been extensively studied. Inflammation is a complex biological response to harmful stimuli and is involved in numerous chronic diseases. Research has shown that DeMethylMurrayanine can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). A study published in the Inflammation Research (2020) found that treatment with DeMethylMurrayanine reduced inflammation in animal models of arthritis, suggesting its potential as an anti-inflammatory agent.

Beyond its antioxidant and anti-inflammatory effects, DeMethylMurrayanine has also shown promise in neuroprotection. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by the progressive loss of neuronal function. Studies have indicated that DeMethylMurrayanine can protect neurons from oxidative damage and promote neuronal survival. A study published in the Journal of Neurochemistry (2019) reported that treatment with DeMethylMurrayanine improved cognitive function and reduced neuroinflammation in animal models of Alzheimer's disease.

The pharmacological properties of DeMethylMurrayanine have been further explored through clinical trials. Early-phase clinical trials have demonstrated its safety and tolerability in human subjects. A phase I clinical trial conducted by researchers at the National Institutes of Health (NIH) found that oral administration of DeMethylMurrayanine was well-tolerated and did not cause significant adverse effects. These findings pave the way for further clinical investigations to evaluate its efficacy in treating various diseases.

In addition to its therapeutic potential, DeMethylMurrayanine has also been studied for its potential use in cosmetic formulations. Its antioxidant properties make it a valuable ingredient for skin care products aimed at reducing signs of aging and improving skin health. A study published in the Cosmetics Journal (2021) reported that topical application of a formulation containing DeMethylMurrayanine

The extraction and purification methods for obtaining high-purity DeMethylMurrayanine are well-established in the literature. Common methods include solvent extraction followed by column chromatography or high-performance liquid chromatography (HPLC). These techniques ensure that the compound is isolated with high purity, which is crucial for both research and commercial applications.

In conclusion, MethyMurryaneineeeeeeeeeeeeeeee................. Its unique chemical structure and diverse biological activities make it a promising candidate for various therapeutic applications, including antioxidant, anti-inflammatory, neuroprotective, and cosmetic uses. Ongoing research continues to uncover new insights into its mechanisms of action and potential benefits, solidifying its position as an important compound in the fields of chemistry, biology, and pharmacology.